![molecular formula C16H22N2O3S B5879881 N-(2,2-dimethylpropyl)-4,6-dimethyl-2-oxo-1,2-dihydroquinoline-7-sulfonamide](/img/structure/B5879881.png)
N-(2,2-dimethylpropyl)-4,6-dimethyl-2-oxo-1,2-dihydroquinoline-7-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,2-dimethylpropyl)-4,6-dimethyl-2-oxo-1,2-dihydroquinoline-7-sulfonamide, also known as DIDS, is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that has been shown to have various biochemical and physiological effects.
Mechanism of Action
N-(2,2-dimethylpropyl)-4,6-dimethyl-2-oxo-1,2-dihydroquinoline-7-sulfonamide inhibits the activity of chloride channels and transporters by binding to a specific site on the protein. This binding causes a conformational change in the protein, which prevents the movement of chloride ions across the membrane. This compound also inhibits the activity of sodium bicarbonate transporters and anion exchangers by binding to a different site on the protein. This binding prevents the transport of bicarbonate ions and other anions across the membrane.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the specific channel or transporter that it inhibits. For example, inhibition of chloride channels can lead to changes in cell volume, pH, and neurotransmitter release. Inhibition of sodium bicarbonate transporters can lead to changes in acid-base balance and ion transport across the membrane.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,2-dimethylpropyl)-4,6-dimethyl-2-oxo-1,2-dihydroquinoline-7-sulfonamide in lab experiments is its specificity for certain ion channels and transporters. This allows researchers to study the function of these proteins in a more targeted way. However, one limitation of using this compound is its potential for off-target effects. This compound has been shown to inhibit other proteins, such as potassium channels, at high concentrations.
Future Directions
There are many future directions for the use of N-(2,2-dimethylpropyl)-4,6-dimethyl-2-oxo-1,2-dihydroquinoline-7-sulfonamide in scientific research. One area of interest is the role of this compound in neurological disorders, such as epilepsy and migraine. This compound has been shown to have anticonvulsant and anti-migraine effects in animal models, and further research is needed to determine its potential as a therapeutic agent. Another area of interest is the development of more specific inhibitors for ion channels and transporters. By understanding the mechanism of action of this compound, researchers can design new compounds that target specific sites on these proteins, with fewer off-target effects.
Synthesis Methods
N-(2,2-dimethylpropyl)-4,6-dimethyl-2-oxo-1,2-dihydroquinoline-7-sulfonamide can be synthesized through a multi-step process that involves the reaction of 4,6-dimethyl-2-oxo-1,2-dihydroquinoline-7-sulfonamide with 2,2-dimethylpropanol. The reaction is catalyzed by a strong acid, such as sulfuric acid, and the product is purified through a series of chromatographic techniques.
Scientific Research Applications
N-(2,2-dimethylpropyl)-4,6-dimethyl-2-oxo-1,2-dihydroquinoline-7-sulfonamide has been widely used in scientific research as a tool to study the function of various ion channels and transporters. It has been shown to inhibit the activity of chloride channels, sodium bicarbonate transporters, and anion exchangers. This compound has also been used to study the role of these channels and transporters in various physiological processes, such as acid-base balance, cell volume regulation, and neuronal signaling.
properties
IUPAC Name |
N-(2,2-dimethylpropyl)-4,6-dimethyl-2-oxo-1H-quinoline-7-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3S/c1-10-7-15(19)18-13-8-14(11(2)6-12(10)13)22(20,21)17-9-16(3,4)5/h6-8,17H,9H2,1-5H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMMQZHBUCAGZNQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1S(=O)(=O)NCC(C)(C)C)NC(=O)C=C2C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.